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Optical Properties at a Glance

The table below summarizes the key optical and physical properties of C.I. Disperse Red 19 (DR19) for

comparison.

Property Value for C.I. Disperse Red 19

Molecular Formula C₁₆H₁₈N₄O₄ [1]

CAS Registry Number 2734-52-3 [1]

λmax (Absorption Maximum) 495 nm (in ethanol) [2] [3]

Molar Extinction Coefficient (ε) 23.0 × 10³ M⁻¹ cm⁻¹ (at 495 nm) [2]

Fluorescence Peaks 640 nm (correlates to 495 nm absorption); 324 nm [2]

Stokes Shift 145 nm (for the 495/640 nm pair) [2]

Physical Form Dark purple to dark red-brown crystalline powder [1]

Melting Point >300 °C [1]
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Comparison with a Typical Disperse Dye

To provide context, here is a general comparison based on the principles of dye chemistry. A direct, data-to-

data comparison with another specific disperse red dye was not available in the search results.

Aspect C.I. Disperse Red 19 (DR19) Generic Disperse Dye (for context)

Chromophore Azo group (-N=N-) [1] [4] Typically Azo or Anthraquinone [4] [5]

Auxochromes Two hydroxyl groups (-OH) [1] [3] Common: -NH₂, -OH, substituted -N- [4]

[5]

Key Optical
Application

Non-linear optics (NLO) [1] [3] Primarily for textile dyeing [4]

Optical Behavior Strong fluorescence with large

Stokes shift [2]

Generally low or no fluorescence for

textile applications.

Experimental Insights for DR19

The detailed optical data for DR19 comes from a specific experimental protocol, which is outlined below for

reproducibility.

Objective: To record the absorption and fluorescence spectra of Disperse Red 19 [2].
Material: Disperse Red 19 dye [2].

Solvent: Ethanol [2].
Concentration Range: 10⁻³ M to 10⁻⁶ M. The most regular and sufficiently intense absorption

spectra were observed at concentrations of 10⁻⁴ M and 10⁻⁵ M [2].
Instrumentation:

Absorption Spectroscopy: The absorption spectrum was recorded in the spectral region of
200-700 nm [2].

Fluorescence Spectroscopy: The fluorescence spectrum was recorded after excitation at the
absorption wavelengths [2].

Key Findings:
The absorption spectrum showed two primary peaks. The peak at 285 nm was assigned to a

π←π transition, while the peak at 495 nm was assigned to a π←n transition [2].
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The fluorescence spectrum showed two peaks at 324 nm and 640 nm, with the latter providing

a large Stokes shift of 145 nm [2].

The following diagram illustrates the logical relationship between a dye's molecular structure and its

resulting optical properties, which underpins the comparison above.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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